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The indazole ring system, a bioisostere of the native indole nucleus, represents a privileged
scaffold in modern medicinal chemistry. Its unique electronic properties and ability to participate
in various non-covalent interactions have led to its incorporation into a multitude of clinically
significant agents, including kinase inhibitors like Axitinib and Pazopanib.[1] The specific
substitution pattern on the indazole core dictates its three-dimensional conformation and,
critically, its physicochemical properties. These properties—solubility, lipophilicity, and
ionization state—are not mere data points; they are the fundamental determinants of a
molecule's journey through a biological system, governing its Absorption, Distribution,
Metabolism, Excretion, and Toxicity (ADMET) profile.[2][3]

This guide provides an in-depth technical examination of 7-Methyl-1H-indazol-4-ol, a specific
indazole derivative of interest. Our objective is to move beyond a simple recitation of data.
Instead, we will dissect the causality behind its properties, provide field-proven experimental
protocols for their determination, and synthesize this information to offer a holistic view of the
molecule's potential and challenges within a drug discovery context. Every protocol is
presented as a self-validating system, designed to ensure data integrity and reproducibility.
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Part 1: Molecular Identity and Structural Attributes

The foundational step in any physicochemical analysis is the unambiguous definition of the
molecule's structure. 7-Methyl-1H-indazol-4-ol is characterized by an indazole core with a
methyl group at position 7 and a hydroxyl group at position 4. This specific arrangement has
profound implications for its electronic distribution, hydrogen bonding capability, and overall
topology.

Chemical Structure

Caption: 2D structure of 7-Methyl-1H-indazol-4-ol.

Core Molecular Identifiers

Property Value Source
IUPAC Name 7-methyl-1H-indazol-4-ol N/A

CAS Number 144528-24-5 N/A
Molecular Formula CsHsN20 PubChem
Molecular Weight 148.16 g/mol PubChem[4]

FMTRKWLCVGCOIB- _ _
InChl Key Sigma-Aldrich[5]
UHFFFAOYSA-N

Part 2: Key Physicochemical Properties

The utility of a compound in a biological context is dictated by a balance of its properties. The
following table summarizes the critical physicochemical parameters for 7-Methyl-1H-indazol-4-
ol. Where direct experimental data is unavailable, values for close structural analogs or high-
quality computational predictions are provided and noted.
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Parameter

Value / Predicted Value

Significance in Drug
Discovery

Physical Form

White to Yellow Solid

Impacts handling, formulation,

and dissolution rate.[5]

174-180 °C (for 1-Methyl-1H-

Indicates crystal lattice

Melting Point ) ) stability; influences solubility
indazol-6-amine) )
and purity assessment.[6]
) Governs the ionization state at
14.26 + 0.10 (Predicted, for (7- ) ] )
] physiological pH, affecting
pKa Methyl-1H-indazol-5- N -~
solubility, permeability, and
yl)methanol) o
target binding.[7]
Measures lipophilicity; critical
0.9 (Predicted, for 1-Methyl- for membrane permeability,
cLogP

1H-indazol-4-amine)

metabolic stability, and

promiscuity.[8]

Aqueous Solubility

Data not available; expected to

be moderate.

Essential for absorption and
achieving therapeutic
concentrations. The hydroxyl
group enhances solubility
compared to the parent

indazole.

Polar Surface Area (PSA)

43.8 A2 (Predicted, for 1-
Methyl-1H-indazol-4-amine)

Predicts passive membrane
permeability; values < 140 Az
are generally associated with

good cell penetration.[8]

Part 3: Spectroscopic and Analytical Profile

Characterization and confirmation of structure are achieved through a combination of

spectroscopic techniques.

e 1H NMR (Proton Nuclear Magnetic Resonance): The *H NMR spectrum is expected to show

distinct signals for the aromatic protons on the indazole core, a singlet for the methyl group
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protons, and a broad singlet for the phenolic hydroxyl proton. The N-H proton of the indazole
ring will also appear as a broad singlet. The exact chemical shifts are sensitive to the solvent
used.

e 13C NMR (Carbon-13 Nuclear Magnetic Resonance): The spectrum will display eight unique
carbon signals corresponding to the molecular formula. The chemical shifts of the carbons
bonded to the heteroatoms (N and O) will be downfield.

e Mass Spectrometry (MS): Electron impact (El) or electrospray ionization (ESI) mass
spectrometry would confirm the molecular weight. The ESI-MS in positive mode would show
a prominent peak at m/z 149.17 [M+H]*.

« Infrared (IR) Spectroscopy: The IR spectrum would be characterized by a broad absorption
band in the 3200-3400 cm~1 region, corresponding to the O-H and N-H stretching vibrations.
Aromatic C-H and C=C stretching bands would also be present.

Part 4: Experimental Protocols for Physicochemical
Determination

Scientific integrity demands robust and reproducible methodologies. The following section
details standard, field-proven protocols for determining the most critical physicochemical
properties.

Protocol 1: Determination of Thermodynamic Solubility
(Shake-Flask Method)

This method is the gold standard for measuring the intrinsic solubility of a compound in a
specific buffer system.

Causality: The objective is to create a saturated solution where the solid compound is in
equilibrium with the dissolved compound. The extended incubation time ensures this
equilibrium is reached, while filtration removes any undissolved micro-particulate matter that
would artificially inflate the measured concentration.

Methodology:
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e Preparation: Prepare a 100 mM stock solution of 7-Methyl-1H-indazol-4-ol in DMSO.
Prepare a phosphate-buffered saline (PBS) solution at pH 7.4.

e Incubation: Add an excess of the solid compound (or a small volume of the concentrated
DMSO stock, not exceeding 1% of the final volume) to a known volume of the pH 7.4 PBS in
a glass vial.

o Equilibration: Seal the vial and agitate it on a shaker at a constant temperature (e.g., 25 °C)
for 24-48 hours to ensure equilibrium is reached.

o Phase Separation: Centrifuge the suspension at high speed (e.g., 14,000 rpm) for 15
minutes to pellet the excess solid.

o Sampling & Filtration: Carefully collect the supernatant and filter it through a 0.45 pum syringe
filter to remove any remaining solid particles.

o Quantification: Analyze the concentration of the compound in the clear filtrate using a
validated analytical method, typically HPLC-UV or LC-MS/MS, against a standard curve
prepared in the same buffer.

» Validation: The presence of solid material at the end of the experiment must be visually
confirmed to ensure a saturated solution was achieved.

Protocol 2: Determination of Lipophilicity (Shake-Flask
logP)
This protocol measures the partition coefficient between n-octanol and water, providing a

classic measure of a compound's lipophilicity.

Causality: The partitioning of a solute between two immiscible phases is an equilibrium process
governed by its relative affinity for each phase. n-Octanol is used as a surrogate for biological
lipid membranes. Pre-saturating each phase prevents volume changes during the experiment.

Methodology:

» Phase Preparation: Mix equal volumes of n-octanol and water (or pH 7.4 buffer for logD) in a
separatory funnel. Shake vigorously and allow the layers to separate overnight. This pre-
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saturates each solvent with the other.

Compound Addition: Add a known amount of 7-Methyl-1H-indazol-4-ol to a mixture of the
pre-saturated n-octanol and water in a volumetric ratio of 1:1. The initial concentration should
be chosen to be below the compound's solubility limit in either phase.

Equilibration: Shake the mixture for 1-2 hours at a controlled temperature to allow the
compound to partition between the two phases.

Phase Separation: Allow the layers to fully separate. If necessary, centrifuge the mixture to
ensure a clean separation.

Quantification: Carefully sample each phase and determine the concentration of the
compound in both the agueous and n-octanol layers using a suitable analytical method (e.g.,
HPLC-UV).

Calculation: The partition coefficient (P) is calculated as the ratio of the concentration in the
n-octanol phase to the concentration in the agueous phase. The final value is expressed as
its base-10 logarithm: logP = logio([Compound]o.tanol / [COmpound]agueous).

Workflow Visualization
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Caption: Workflow for high-throughput kinetic solubility determination.

Part 5: Synthesis and Reactivity Insights

The synthesis of substituted indazoles can be achieved through various routes. A common
approach for a structure like 7-Methyl-1H-indazol-4-ol involves the cyclization of an
appropriately substituted ortho-hydrazinyl benzaldehyde or ketone.[9] The reactivity of the
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molecule is dominated by the electron-rich aromatic system, the acidic N-H proton, and the
nucleophilic/acidic phenolic hydroxyl group. The methyl group at C7 provides steric hindrance
and electronic effects that can influence regioselectivity in further chemical modifications.

Part 6: Physicochemical Properties and Their
ADMET Implications

Understanding the physicochemical properties is not an academic exercise; it is fundamental to
predicting a drug's behavior in the body.

Dissolution
Physicochemical Properties Permeability ADMET Outcomes
Solubility (Aqueous) Absorption (Oral Bioavailability)
Lipophilicity (logP/D) Membrane Crossing Distribution (Tissue Penetration, PPB)
Ionization (pKa) CYP Substrate Metabolism (CYP Interactions)
Molecular Size (MW) Solubility/Permeability Balance Excretion (Renal/Hepatic Clearance)
H-Bonding (PSA) Toxicity (Off-Target Effects)

Blood-Brain Barrier

Click to download full resolution via product page

Caption: Relationship between physicochemical properties and ADMET outcomes.

o Solubility & Absorption: The moderate aqueous solubility expected for 7-Methyl-1H-indazol-
4-ol, conferred by the polar hydroxyl and indazole N-H groups, is crucial for dissolution in the
gastrointestinal tract, a prerequisite for oral absorption.

 Lipophilicity & Permeability: The predicted cLogP of ~0.9 suggests a balanced hydrophilic-
lipophilic character. This is often a desirable range, as it is lipophilic enough to facilitate
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passive diffusion across cell membranes but not so high as to cause issues with aqueous
solubility or rapid metabolic clearance by cytochrome P450 enzymes.[2]

pKa & lonization: The phenolic hydroxyl and the indazole N-H give the molecule both acidic
and basic properties. Its ionization state at different physiological pH values (stomach vs.
intestine) will significantly impact its solubility and ability to cross membranes. Understanding
the pKa is vital for predicting where the drug will be best absorbed.[3]

Conclusion

7-Methyl-1H-indazol-4-ol is a molecule with a promising physicochemical profile for further

investigation in drug discovery. Its structure offers a balance of hydrogen bonding capacity for

target engagement and aqueous solubility, coupled with a moderate lipophilicity conducive to

membrane permeability. The experimental protocols and conceptual frameworks provided in

this guide offer a robust system for the empirical validation of its properties and a clear line of

sight to its potential ADMET behavior. A thorough understanding and strategic modulation of

these fundamental physicochemical characteristics are paramount to successfully advancing

this, or any, chemical scaffold from a laboratory curiosity to a therapeutic candidate.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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